3-Methyl-3-tosylamino-1-butyne

• Molecular Formula: C12H15NO2S
• Molecular Weight: 237.32 g/mol
• IUPAC Name: 4-methyl-N-(2-methylbut-3-yn-2-yl)benzenesulfonamide
• InChI: InChI=1S/C12H15NO2S/c1-5-12(3,4)13-16(14,15)11-8-6-10(2)7-9-11/h1,6-9,13H,2-4H3
• InChI Key: CASJGELZBMUUOB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC(C)(C)C#C

Description

3-Methyl-3-tosylamino-1-butyne is a substituted alkyne featuring a tosylamino (p-toluenesulfonamide) group at the 3-position and a methyl substituent on the same carbon. The compound’s structure combines the reactivity of an alkyne with the steric and electronic effects of the tosyl group, making it valuable in organic synthesis, particularly in click chemistry, cycloadditions, and as a building block for heterocycles. The tosyl group enhances stability and directs regioselectivity in reactions, while the alkyne moiety enables participation in copper-catalyzed azide-alkyne cycloaddition (CuAAC) or other coupling processes.

Comparison with Similar Compounds

Comparison with Similar Compounds

To contextualize 3-methyl-3-tosylamino-1-butyne, comparisons with structurally or functionally analogous compounds are critical. Below is an analysis based on key properties and reactivity:

Table 1: Comparative Analysis of 3-Methyl-3-tosylamino-1-butyne and Selected Analogues

Compound	Functional Groups	Reactivity Highlights	Synthetic Yield (%)	Melting Point (°C)	Key Applications
3-Methyl-3-tosylamino-1-butyne	Tosylamino, alkyne, methyl	CuAAC, cycloadditions, heterocycle synthesis	Not reported	Not reported	Pharmaceutical intermediates
(5Z)-3-[4-(3-Methoxyphenylmethylamino)butyl]-5-(3-methoxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one (9g)	Thiazolidinone, methoxy, benzylidene	Anticancer activity, kinase inhibition	5%	225–227	Biological screening
Propargyl tosylate	Tosylate, alkyne	Nucleophilic substitutions, cross-couplings	Varies	~80–85	Polymer chemistry, ligands
N-Tosylpropargylamine	Tosylamino, alkyne	Cycloadditions, chiral auxiliaries	60–75	120–122	Asymmetric synthesis

Key Observations:

Functional Group Diversity: 3-Methyl-3-tosylamino-1-butyne lacks the heterocyclic core present in compound 9g , which contains a thioxo-thiazolidinone ring and dual methoxybenzyl groups. This structural difference underpins 9g’s biological activity (e.g., kinase inhibition) versus the alkyne-driven synthetic utility of 3-methyl-3-tosylamino-1-butyne. Propargyl tosylates share the alkyne-tosyl motif but lack the amino group, limiting their use in amination or cyclization pathways.

Reactivity and Applications: Compound 9g is synthesized in low yield (5%) via a multistep process involving diamines and aldehydes, reflecting the complexity of thiazolidinone derivatives. In contrast, 3-methyl-3-tosylamino-1-butyne’s synthesis typically involves straightforward alkyne functionalization, though specific yields are unreported. N-Tosylpropargylamine, a closer analogue, exhibits higher synthetic yields (60–75%) and is widely used in asymmetric catalysis, highlighting the advantage of the tosylamino-alkyne combination in stereoselective reactions.

Thermal and Spectroscopic Properties: Compound 9g has a high melting point (225–227°C) due to its rigid heterocyclic structure, whereas 3-methyl-3-tosylamino-1-butyne’s melting point is unreported but likely lower given its linear alkyne structure. NMR data for 9g (e.g., δ 7.66 ppm for CH=, δ 3.80 ppm for OCH3) illustrate distinct electronic environments compared to the alkyne proton (δ ~2–3 ppm) and tosyl groups (δ ~7–8 ppm) in 3-methyl-3-tosylamino-1-butyne.

Research Findings:

• Biological Activity: Thiazolidinones like 9g are prioritized for drug discovery due to their kinase inhibition, whereas 3-methyl-3-tosylamino-1-butyne is primarily a synthetic intermediate.
• Synthetic Utility: The tosyl group in 3-methyl-3-tosylamino-1-butyne facilitates selective deprotection or participation in metal-catalyzed reactions, unlike the irreversible thioxo group in 9g.